Cas no 2171994-97-9 (9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2171994-97-9
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 5566436
• PubChem ID: 165595219
• Update Time: 2025-07-09

9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2171994-97-9
• 9-[1-(propan-2-yl)-1H-1,2,3-triazol-5-yl]-5-oxa-2,8-diazaspiro[3.5]nonane
• EN300-1638263
• 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane

• Inchi： 1S/C11H19N5O/c1-8(2)16-9(5-14-15-16)10-11(6-12-7-11)17-4-3-13-10/h5,8,10,12-13H,3-4,6-7H2,1-2H3
• InChI Key： BQQUMXWSKUAYKX-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=NN2C(C)C)C21CNC2

Computed Properties

• Exact Mass: 237.15896025g/mol
• Monoisotopic Mass: 237.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 64Ų

Additional information on 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane

Introduction to 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane (CAS No. 2171994-97-9)

9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic and heterocyclic framework. This compound, identified by the CAS number 2171994-97-9, represents a fascinating intersection of pharmacophoric design and molecular architecture, making it a subject of intense research interest for potential therapeutic applications.

The molecular structure of 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane features a spirocyclic core linked by an oxygen atom, which is further functionalized with a propyl side chain and a 1H-1,2,3-triazole moiety. This arrangement creates a multifaceted scaffold that may contribute to diverse biological activities. The presence of both azaspiro and triazole rings suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of 9-1-(propan-2-yl)-1H-1,2,3-triazol-5-yl-5-oxa-2,8-diazaspiro3.5nonane with various biological targets. Studies indicate that the spirocyclic oxygen and the triazole nitrogen atoms may serve as key pharmacophores for binding to proteins involved in inflammatory pathways and signal transduction. This has opened up avenues for investigating its potential role in modulating these pathways.

The synthesis of 9-(propan-l)-yl)-lH-l ,23-triazol -5 -y l -5 -oxa -28-d i azas pi ro35nonane presents both challenges and opportunities for medicinal chemists. The spirocyclic framework requires precise stereocontrol during synthesis to ensure the correct configuration of the oxygen bridge. Additionally, the propyl side chain and triazole ring introduce functional groups that can be further modified to enhance bioavailability and target specificity. Recent reports highlight the use of transition metal-catalyzed reactions to streamline the construction of this complex molecule.

In vitro studies have begun to elucidate the pharmacological profile of 9-(propan-l)-yl)-lH-l ,23-triazol -5 -y l -5 -oxa -28-d i azas pi ro35nonane . Initial experiments suggest that this compound exhibits modest activity against certain kinases and may have anti-inflammatory properties. These findings are particularly intriguing given the growing interest in kinase inhibitors for treating cancers and inflammatory diseases. Further investigation is needed to fully characterize its mechanism of action and therapeutic potential.

The spirocyclic nature of 9-(propan-l)-yl)-lH-l ,23-triazol -5 -y l -5 -oxa -28-d i azas pi ro35nonane also makes it an attractive candidate for developing novel drug candidates with improved pharmacokinetic properties. Spirocycles are known for their rigidity and stability, which can enhance binding affinity and reduce metabolic degradation. Moreover, the oxygen atom in the spirocyclic core provides an additional site for hydrogen bonding interactions with biological targets.

Recent research has also explored the derivatives of 9-(propan-l)-yl)-lH-l ,23-triazol -5 -y l -5 -oxa -28-d i azas pi ro35nonane by modifying the propyl side chain or introducing additional heterocycles. These modifications have led to compounds with enhanced activity against specific biological targets while maintaining favorable pharmacokinetic profiles. Such structural optimization efforts are crucial for translating promising leads into viable drug candidates.

The future direction of research on 9-(propan-l)-yl)-lH-l ,23-triazol -5 -y l -5 -oxa -28-d i azas pi ro35nonane will likely focus on understanding its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will be employed to determine how this compound interacts with its biological targets. Additionally, preclinical studies will be essential to assess its safety profile and efficacy in animal models before moving into human trials.

The development of 9-(propan-l)-yl)-lH-l ,23-triazol -5 y l 52 oxa 28 diazas pi ro35nonane represents a significant step forward in medicinal chemistry innovation. Its unique structural features offer a rich foundation for designing molecules with novel therapeutic properties. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an important role in addressing unmet medical needs across various disease areas.